Cas no 1027902-03-9 (1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile)

• Product Name: 1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile
• CAS No: 1027902-03-9
• MF: C₁₃H₁₁F₃N₄
• MW: 280.248452425003
• CID: 5320265
• Update Time: 2025-05-21

1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-[[4-(trifluoromethyl)phenyl]amino]-1H-pyrazole-4-carbonitrile
• 1,3-dimethyl-5-{[4-(trifluoromethyl)phenyl]amino}-1H-pyrazole-4-carbonitrile
• BDBM50066595
• Z1154608917
• 1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C13H11F3N4/c1-8-11(7-17)12(20(2)19-8)18-10-5-3-9(4-6-10)13(14,15)16/h3-6,18H,1-2H3
• InChI Key： LMRWXMRKTNYSPA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1=C(C#N)C(C)=NN1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 3.7
• Topological Polar Surface Area: 53.6

Additional information on 1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile

1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1027902-03-9, commonly referred to as 1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring substituted with methyl groups, a trifluoromethylphenylamino group, and a cyano group. These structural features contribute to its exceptional chemical properties and potential applications in various industries.

Recent studies have highlighted the pyrazole ring as a key structural element in this compound, playing a pivotal role in its reactivity and stability. The methyl groups at positions 1 and 3 of the pyrazole ring enhance the molecule's hydrophobicity and electronic properties, making it suitable for applications in drug design and agrochemicals. Additionally, the presence of the trifluoromethylphenylamino group at position 5 introduces a significant electron-withdrawing effect, which can influence the molecule's interaction with biological targets.

The cyano group at position 4 of the pyrazole ring further modulates the electronic characteristics of the compound, contributing to its potential as a building block in organic synthesis. Recent research has demonstrated that this compound exhibits remarkable activity in inhibiting certain enzymes and receptors, making it a promising candidate for drug development. For instance, studies have shown that it can effectively target kinases involved in cancer progression, highlighting its potential as an anti-cancer agent.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway often begins with the preparation of intermediate compounds such as dimethylpyrazoles and trifluoromethylphenylamines, which are then combined under specific conditions to form the final product. Researchers have recently explored green chemistry approaches to optimize this synthesis process, reducing waste and improving yield.

The application of this compound extends beyond pharmaceuticals; it has also shown promise in the field of agrochemicals. For example, it has been tested as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure and interaction patterns with biological targets. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular signaling pathways.

In conclusion, 1,3-Dimethyl-5-(4-trifluoromethyl-phenylamino)-1H-pyrazole-4-carbonitrile (CAS No. 1027902-03-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its functionality and utility, this compound is poised to play an increasingly important role in advancing modern science and technology.